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Compound of Interest

Compound Name: 3-(Octylthio)propanenitrile

Cat. No.: B15077870 Get Quote

An In-depth Technical Guide to 3-
(Octylthio)propanenitrile and its Synonyms
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(Octylthio)propanenitrile, also

known by its synonym 3-(octylsulfanyl)propanenitrile. Due to the limited availability of published

experimental data for this specific compound, this document focuses on its chemical identity, a

plausible synthetic route based on established chemical principles, and standard

characterization methodologies. The information presented herein is intended to serve as a

foundational resource for researchers interested in the synthesis and evaluation of this and

related long-chain alkylthionitriles.

Chemical Identity and Properties
3-(Octylthio)propanenitrile is an organic compound containing a nitrile functional group and

an octyl thioether moiety.

Table 1: Chemical Identifiers for 3-(Octylthio)propanenitrile
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Identifier Value

IUPAC Name 3-(octylsulfanyl)propanenitrile

Synonyms

3-(Octylthio)propanenitrile, 3-

(Octylthio)propionitrile, 1-(2-

Cyanoethylthio)octane

CAS Number 35652-59-6

Molecular Formula C₁₁H₂₁NS

Molecular Weight 199.36 g/mol

Table 2: Computed Physicochemical Properties of 3-(Octylthio)propanenitrile

Property Value Source

Molecular Weight 199.36 g/mol PubChem

XLogP3-AA 4.2 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 9 PubChem

Exact Mass 199.13947 g/mol PubChem

Topological Polar Surface Area 23.8 Å² PubChem

Heavy Atom Count 13 PubChem

Note: The data in Table 2 are computationally generated and have not been experimentally

verified in publicly available literature.

Synthesis of 3-(Octylthio)propanenitrile
The most probable and efficient synthetic route to 3-(Octylthio)propanenitrile is the base-

catalyzed Michael addition of 1-octanethiol to acrylonitrile. This reaction is a classic example of
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a thiol-ene "click" reaction, known for its high efficiency and atom economy.

Proposed Reaction Scheme

Reactants

Catalyst

Product1-Octanethiol
CH₃(CH₂)₇SH

3-(Octylthio)propanenitrile
CH₃(CH₂)₇S(CH₂)₂CN

+ Acrylonitrile

Acrylonitrile
CH₂=CHCN

Base (e.g., Triethylamine)

Click to download full resolution via product page

Caption: Proposed synthesis of 3-(Octylthio)propanenitrile.

Detailed Experimental Protocol
Materials:

1-Octanethiol (reagent grade)

Acrylonitrile (stabilized, reagent grade)

Triethylamine (reagent grade) or other suitable base catalyst

Anhydrous solvent (e.g., ethanol, tetrahydrofuran)

Hydrochloric acid (1 M solution)

Saturated sodium bicarbonate solution
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Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate (HPLC grade)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1-octanethiol (1 equivalent) in the chosen anhydrous solvent.

Addition of Catalyst: Add a catalytic amount of triethylamine (e.g., 0.1 equivalents) to the

solution.

Addition of Acrylonitrile: Slowly add acrylonitrile (1.1 equivalents) to the stirred solution at

room temperature. The reaction is exothermic, and cooling may be necessary to maintain the

temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, dilute the mixture with a suitable organic solvent

(e.g., ethyl acetate) and wash sequentially with 1 M HCl, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexane as the eluent.

Purification and Characterization Workflow
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Crude Product

Flash Column Chromatography

Purity Analysis (GC-MS, HPLC)

Structural Elucidation

If pure

NMR Spectroscopy (¹H, ¹³C) Infrared Spectroscopy Mass Spectrometry

Pure 3-(Octylthio)propanenitrile

Click to download full resolution via product page

Caption: Purification and characterization workflow.

Potential Biological Activity and Applications
There is currently no publicly available information on the biological activity, mechanism of

action, or involvement in any signaling pathways of 3-(Octylthio)propanenitrile.

The nitrile functional group is present in a number of pharmaceutical compounds and can act

as a bioisostere for other functional groups. The long alkyl chain suggests that the molecule will

have significant lipophilicity.
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Potential areas of investigation for this class of compounds could include:

Antimicrobial activity: The lipophilic nature might facilitate interaction with microbial cell

membranes.

Enzyme inhibition: The nitrile group can interact with active sites of certain enzymes.

Intermediate in organic synthesis: This compound could serve as a building block for more

complex molecules in drug discovery programs.

Toxicity and Safety
No specific toxicity data for 3-(Octylthio)propanenitrile is available. However, general

precautions for handling nitriles should be followed. Alkyl nitriles can be toxic if ingested,

inhaled, or absorbed through the skin. They may also be combustible and produce toxic fumes,

including hydrogen cyanide, upon decomposition.

General Safety Precautions:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid inhalation, ingestion, and skin contact.

Keep away from heat, sparks, and open flames.

Conclusion
3-(Octylthio)propanenitrile is a compound for which there is a notable lack of experimental

data in the scientific literature. This guide has outlined its chemical identity based on available

database information and proposed a robust synthetic pathway via a base-catalyzed Michael

addition. The provided experimental protocol and characterization workflow offer a starting

point for researchers wishing to synthesize and study this molecule. Further research is

required to determine its physical and chemical properties, biological activity, and potential

applications.
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To cite this document: BenchChem. [Synonyms for 3-(Octylthio)propanenitrile such as 3-
(octylsulfanyl)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15077870#synonyms-for-3-octylthio-propanenitrile-
such-as-3-octylsulfanyl-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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